Tert-butyl 4-[(4-acetylphenyl)carbamoyl]piperidine-1-carboxylate

• Molecular Formula: C19H26N2O4
• Molecular Weight: 346.4 g/mol
• IUPAC Name: tert-butyl 4-[(4-acetylphenyl)carbamoyl]piperidine-1-carboxylate
• InChI: InChI=1S/C19H26N2O4/c1-13(22)14-5-7-16(8-6-14)20-17(23)15-9-11-21(12-10-15)18(24)25-19(2,3)4/h5-8,15H,9-12H2,1-4H3,(H,20,23)
• InChI Key: SBCPQRVZOINKOO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2CCN(CC2)C(=O)OC(C)(C)C

Description

Tert-butyl 4-[(4-acetylphenyl)carbamoyl]piperidine-1-carboxylate is a useful research compound. Its molecular formula is C19H26N2O4 and its molecular weight is 346.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of piperidine-1,4-dicarboxylic acid 1-tert-butyl ester (1.69 g, 7.4 mmol) in DMF (20 ml) was added 1-(4-aminophenyl)ethanone (1 g, 7.4 mmol), NEM (0.852 g, 7.4 mmol) and TOTU (2.427 g, 7.4 mmol). The solution was stirred for 16 h at room temperature. The solvent was removed and the residue was dissolved in ethyl acetate (50 ml) and washed with saturated aqueous NaHCO3 solution (5 ml) and HCl (1 N, 10 ml). The organic phase was dried (MgSO4) and filtered. The solvent was removed to give 1.344 g (52%) of the title compound.

Synthesis routes and methods II

Procedure details

To a solution of 4-aminoacetophenone (6.76 g, 50 mmol) in DMF (250 ml) were added TOTU (16.40 g, 50 mmol), boc-isonipecotic acid (11.46 g, 50 mmol) and DIPEA (8.6 ml, 50 mmol). The reaction mixture was stirred at ambient temperature for 12 h. The solvent was removed in vacuo. The residue was redissolved in ethyl acetate (250 ml) and washed with sat. sodium hydrogen carbonate solution (2×50 ml), hydrochloric acid (1 N, 50 ml) and brine (50 ml). The organic phase was dried over sodium sulfate, evaporated and recrystallized from ethyl acetate. The product was obtained as white crystalline solid (yield: 12.2 g, 70%).